Cas no 1507069-46-6 (4-5-(trifluoromethyl)furan-2-ylpiperidine)

• Product Name: 4-5-(trifluoromethyl)furan-2-ylpiperidine
• CAS No: 1507069-46-6
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 6378114
• PubChem ID: 82661476
• Update Time: 2025-08-05

4-5-(trifluoromethyl)furan-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-5-(trifluoromethyl)furan-2-ylpiperidine
• EN300-1973729
• 4-[5-(trifluoromethyl)furan-2-yl]piperidine
• 1507069-46-6

• Inchi： 1S/C10H12F3NO/c11-10(12,13)9-2-1-8(15-9)7-3-5-14-6-4-7/h1-2,7,14H,3-6H2
• InChI Key： LBZWPLDIMSYSNY-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C2CCNCC2)O1)(F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 25.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-5-(trifluoromethyl)furan-2-ylpiperidine

Comprehensive Overview of 4-5-(Trifluoromethyl)Furan-2-Ylpiperidine (CAS No. 1507069-46-6)

4-5-(Trifluoromethyl)furan-2-ylpiperidine (CAS No. 1507069-46-6) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and furan moieties, exhibits remarkable potential in drug discovery and material science. Its molecular structure, combining a piperidine ring with a furan derivative, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its applications due to the growing demand for fluorinated compounds, which are known for their enhanced stability and bioavailability.

The compound’s CAS number 1507069-46-6 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Recent studies highlight its role in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with the pharmaceutical industry’s focus on targeted therapies. Additionally, the trifluoromethyl group in 4-5-(trifluoromethyl)furan-2-ylpiperidine contributes to its lipophilicity, a property highly valued in optimizing drug permeability and metabolic resistance. This aligns with current trends in AI-driven drug design, where computational models prioritize compounds with favorable pharmacokinetic profiles.

From a synthetic chemistry perspective, 4-5-(trifluoromethyl)furan-2-ylpiperidine is often explored for its reactivity in cross-coupling reactions and catalytic hydrogenation. These processes are pivotal in constructing complex molecular architectures, a topic frequently searched by chemists on platforms like Reaxys and SciFinder. The compound’s furan-2-yl segment also attracts interest in green chemistry applications, as furan derivatives are increasingly derived from renewable biomass. This resonates with the global push toward sustainable chemical synthesis, a hot topic in both academic and industrial forums.

In agrochemical research, CAS 1507069-46-6 is investigated for its potential as a precursor to crop protection agents. The trifluoromethyl moiety’s electron-withdrawing properties can enhance the efficacy of herbicides and fungicides, addressing the agricultural sector’s need for high-performance formulations. Searches for fluorinated agrochemicals have surged, reflecting the industry’s demand for solutions that combine environmental safety with pest resistance management.

Quality control and analytical profiling of 4-5-(trifluoromethyl)furan-2-ylpiperidine rely on advanced techniques such as HPLC, NMR, and mass spectrometry. These methods ensure compliance with stringent regulatory standards, a recurring concern for manufacturers and researchers alike. The compound’s purity and stability are frequently discussed in patent literature, underscoring its commercial viability. For instance, recent patents highlight its utility in central nervous system (CNS) drug development, a field experiencing rapid growth due to rising neurological disorder cases.

In summary, 4-5-(trifluoromethyl)furan-2-ylpiperidine (CAS No. 1507069-46-6) represents a cutting-edge intersection of medicinal chemistry, sustainable synthesis, and agrochemical innovation. Its multifaceted applications and structural uniqueness make it a subject of ongoing exploration, driven by the broader scientific community’s quest for next-generation therapeutics and eco-friendly chemicals.